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Compound of Interest

Compound Name: Irganox 1330

Cat. No.: B1672081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of Irganox 1330, a

sterically hindered phenolic antioxidant. The information is curated for professionals in research

and development who require detailed solubility data and standardized testing protocols for

formulation and analysis.

Core Topic: Solubility of Irganox 1330
Irganox 1330, chemically known as 1,3,5-Trimethyl-2,4,6-tris(3,5-di-tert-butyl-4-

hydroxybenzyl)benzene, is a high molecular weight antioxidant used to protect organic

materials against thermo-oxidative degradation.[1] Its solubility is a critical parameter for its

incorporation into various substrates, including polymers, adhesives, and elastomers.[2]

Quantitative Solubility Data
The following table summarizes the available quantitative and qualitative solubility data for

Irganox 1330 in common organic solvents. It is important to note that comprehensive

quantitative data across a wide range of solvents is not extensively documented in publicly

available literature.
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Solvent
Chemical
Formula

Solubility
Temperature
(°C)

Notes

Quantitative Data

Chloroform CHCl₃ ≥ 50 mg/mL Not Specified

Soluble, but the

saturation point

is not known.[3]

[4]

Water H₂O 8.09 µg/L 20
Practically

insoluble.[1][5]

Qualitative Data

Benzene C₆H₆ Partially Soluble Not Specified [2]

Chloroform CHCl₃ Slightly Soluble Not Specified [1][2][5]

Methanol CH₃OH
Very Slightly

Soluble
Not Specified

Solubility

increases with

heating and

sonication.[1][2]

[5]

Methylene

Chloride
CH₂Cl₂ Partially Soluble Not Specified [2]

Experimental Protocol: Determination of Solubility
While a specific, standardized protocol for determining the solubility of Irganox 1330 in organic

solvents is not readily available, a general method can be adapted from established guidelines,

such as those from the OECD and ASTM for determining the solubility of chemical substances.

The following is a generalized protocol based on the "flask method."

Objective: To determine the saturation concentration of Irganox 1330 in a given organic solvent

at a specific temperature.

Materials:
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Irganox 1330 (analytical grade)

Solvent of interest (HPLC grade or equivalent)

Analytical balance

Volumetric flasks

Thermostatic shaker or magnetic stirrer with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or another appropriate analytical instrument.

Procedure:

Preparation of a Saturated Solution:

Add an excess amount of Irganox 1330 to a known volume of the solvent in a sealed

container (e.g., a glass flask with a stopper). The excess solid should be clearly visible.

Place the container in a thermostatic shaker set to the desired temperature (e.g., 25 °C).

Agitate the mixture for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is

reached. The time required may vary depending on the solvent and the substance.

Sample Collection and Preparation:

After the equilibration period, allow the mixture to settle, ensuring the temperature remains

constant.

Carefully withdraw a sample from the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove any undissolved solid

particles. This step is critical to prevent overestimation of solubility.
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Analysis:

Accurately dilute the filtered solution with the same solvent to a concentration that falls

within the linear range of the analytical instrument.

Analyze the diluted solution using a pre-calibrated HPLC or other suitable method to

determine the concentration of Irganox 1330.

Calculation:

Calculate the original concentration of the saturated solution by multiplying the measured

concentration by the dilution factor.

The result is the solubility of Irganox 1330 in the specific solvent at the tested

temperature, typically expressed in mg/mL or g/L.

Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the logical steps for determining the solubility of a chemical

compound like Irganox 1330.
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Workflow for Solubility Determination

Preparation

Sampling

Analysis

Add excess Irganox 1330
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Equilibrate at constant temperature
(e.g., 24-48h agitation)

Allow suspension to settle

Withdraw supernatant

Filter through 0.22 µm filter

Prepare dilutions of filtrate

Analyze concentration
(e.g., by HPLC)

Calculate original concentration

Solubility Data (mg/mL)

Click to download full resolution via product page

Caption: A flowchart of the experimental procedure for determining solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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